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Introduction

Cholecystokinin (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal

and central nervous systems.[1] It exerts its effects through two primary G protein-coupled

receptors (GPCRs): CCK1 receptor (CCK1R, formerly CCK-A) and CCK2 receptor (CCK2R,

formerly CCK-B).[1][2] CCK1R is found predominantly in peripheral tissues like the pancreas

and gallbladder, while CCK2R is widespread in the brain and stomach.[2] These receptors are

involved in various physiological processes, including digestion, satiety, anxiety, and pain

modulation.[2][3] Consequently, they are significant targets for drug discovery.

This document provides a detailed protocol for a competitive radioligand binding assay to

determine the affinity of test compounds, such as Boc-CCK-3, for cholecystokinin receptors.

The assay measures the ability of an unlabeled compound to displace a specific radiolabeled

ligand from the receptor.

Cholecystokinin Receptor Signaling Pathway
Upon agonist binding, CCK receptors undergo a conformational change and activate

intracellular signaling cascades. Both CCK1R and CCK2R can couple to Gq proteins, leading

to the activation of Phospholipase Cβ (PLCβ).[4] PLCβ hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers
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the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[5]

These pathways ultimately regulate a host of cellular functions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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